Cas no 2680600-13-7 (Tert-butyl 2-amino-3-hydroxyhexanoate)

• Product Name: Tert-butyl 2-amino-3-hydroxyhexanoate
• CAS No: 2680600-13-7
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5645986
• PubChem ID: 165910426
• Update Time: 2025-07-15

Tert-butyl 2-amino-3-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-hydroxyhexanoate
• 2680600-13-7
• EN300-28272544
• Tert-butyl 2-amino-3-hydroxyhexanoate

• Inchi： 1S/C10H21NO3/c1-5-6-7(12)8(11)9(13)14-10(2,3)4/h7-8,12H,5-6,11H2,1-4H3
• InChI Key： UBMXMUWTYFTBLK-UHFFFAOYSA-N
• SMILES： O(C(C(C(CCC)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 2-amino-3-hydroxyhexanoate

Tert-butyl 2-amino-3-hydroxyhexanoate (CAS No. 2680600-13-7): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Tert-butyl 2-amino-3-hydroxyhexanoate, identified by its CAS number 2680600-13-7, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This β-branched amino acid derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, including protease inhibitors and enzyme substrates. Its unique structural features, characterized by a tert-butyl group and hydroxyl functionalities, make it an invaluable building block for designing novel therapeutic agents.

The compound's molecular structure, featuring a six-carbon chain with substituents at the 2nd and 3rd positions, provides a scaffold that is highly conducive to modifications aimed at enhancing bioactivity and selectivity. The presence of both an amino group and a hydroxyl group allows for diverse chemical transformations, such as amidation, esterification, and alkylation, which are essential for constructing complex drug molecules.

In recent years, there has been growing interest in the development of β-branched amino acids due to their improved metabolic stability and reduced susceptibility to enzymatic degradation compared to their linear counterparts. This property is particularly advantageous in the design of long-acting biologics and peptidomimetics. The tert-butyl group, in particular, contributes to steric hindrance around the chiral center, which can be leveraged to optimize binding affinities and pharmacokinetic profiles.

One of the most compelling applications of Tert-butyl 2-amino-3-hydroxyhexanoate is in the synthesis of protease inhibitors. Proteases play critical roles in various biological processes, including inflammation, viral replication, and cancer progression. By inhibiting specific proteases, it is possible to modulate these pathways and develop effective treatments for related diseases. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which are implicated in tissue degradation and tumor invasion.

The hydroxyl group at the 3rd position offers another avenue for functionalization, enabling the creation of conjugates with therapeutic payloads or imaging agents. This versatility has made Tert-butyl 2-amino-3-hydroxyhexanoate a popular choice for researchers working on targeted drug delivery systems. By linking this intermediate to cytotoxic agents or radiolabeled compounds, it is possible to develop precision medicine approaches that maximize efficacy while minimizing side effects.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, solid-phase peptide synthesis (SPPS) techniques have been adapted to incorporate protected derivatives of Tert-butyl 2-amino-3-hydroxyhexanoate, facilitating the rapid assembly of complex peptidic scaffolds. Additionally, flow chemistry has enabled scalable and reproducible syntheses under mild conditions, reducing costs and improving yields.

The pharmaceutical industry has also recognized the potential of this intermediate in drug discovery programs. Several companies have patented novel derivatives of Tert-butyl 2-amino-3-hydroxyhexanoate as lead compounds for treating metabolic disorders and infectious diseases. These efforts highlight the compound's importance as a starting point for generating high-quality candidates for clinical development.

In academic research, this compound has been employed in studies aimed at understanding enzyme mechanisms and developing new synthetic strategies. Its role as a substrate or inhibitor has provided insights into the catalytic properties of various enzymes, including those involved in amino acid metabolism. Such studies not only advance fundamental knowledge but also identify potential therapeutic targets for diseases associated with enzymatic dysregulation.

The future prospects for Tert-butyl 2-amino-3-hydroxyhexanoate are promising, with ongoing research exploring its applications in areas such as antibody-drug conjugates (ADCs) and nucleotide analogs. The ability to modify its structure in multiple ways ensures that it will remain a cornerstone of medicinal chemistry innovation for years to come.